
Application of Diallyl Hexahydrophthalate in
High-Reliability Electronic Components:

Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Diallyl hexahydrophthalate

Cat. No.: B075857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diallyl hexahydrophthalate (DAHHP) is a thermosetting resin that holds significant promise

for applications in high-reliability electronic components. As a saturated analogue of diallyl

phthalate (DAP), DAHHP is anticipated to exhibit superior thermal stability, enhanced

resistance to weathering and UV degradation, and excellent electrical insulation properties.[1]

[2] These characteristics make it a prime candidate for use in demanding environments where

long-term performance and stability are critical.[3][4] This document provides a comprehensive

overview of the application of DAHHP in high-reliability electronics, including its fundamental

properties, relevant experimental protocols, and a comparative analysis with existing materials.

Due to the limited availability of specific quantitative data for diallyl hexahydrophthalate, this

document will leverage data from its close analogue, diallyl phthalate (DAP), to provide a

representative performance profile. The hydrogenation of the aromatic ring in DAP to a

cyclohexane ring in DAHHP is expected to improve thermal and oxidative stability while

maintaining the excellent electrical properties inherent to the diallyl ester structure.
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The properties of cured diallyl hexahydrophthalate resins, particularly when compounded

with fillers such as glass fibers or minerals, make them highly suitable for electronic

components. These compounds are known for their exceptional dimensional stability, low

moisture absorption, and retention of electrical properties in high-humidity and high-

temperature environments.[2][5]

Data Presentation
The following tables summarize the typical properties of diallyl phthalate (DAP) molding

compounds, which are expected to be similar to or exceeded by diallyl hexahydrophthalate
compounds.

Table 1: Mechanical Properties of Short Glass Fiber Filled DAP Molding Compound

Property Value Units

Tensile Strength, Ultimate 35.0 - 117 MPa

Modulus of Elasticity 4.00 - 17.0 GPa

Flexural Yield Strength 60.0 - 180 MPa

Flexural Modulus 8.00 - 18.0 GPa

Compressive Yield Strength 130 - 200 MPa

Data sourced from a summary of materials in the MatWeb database for Diallyl Phthalate (DAP)

Molding Compound, Short Glass Fiber Filled.[6]

Table 2: Thermal Properties of Short Glass Fiber Filled DAP Molding Compound
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Property Value Units

Coefficient of Linear Thermal

Expansion
12.0 - 55.0 µm/m-°C

Thermal Conductivity 0.280 - 1.10 W/m-K

Maximum Service

Temperature, Air
130 - 200 °C

Deflection Temperature at 1.8

MPa (264 psi)
180 - 288 °C

Glass Transition Temperature 150 °C

Data sourced from a summary of materials in the MatWeb database for Diallyl Phthalate (DAP)

Molding Compound, Short Glass Fiber Filled and a comparison with epoxy.[6][7]

Table 3: Electrical Properties of Short Glass Fiber Filled DAP Molding Compound

Property Value Units

Electrical Resistivity 1.00e+14 - 1.00e+17 ohm-cm

Surface Resistance 1.00e+14 - 1.00e+17 ohm

Dielectric Strength (Breakdown

Potential)
40 kV/mm

Data sourced from a summary of materials in the MatWeb database for Diallyl Phthalate (DAP)

Molding Compound, Short Glass Fiber Filled and a comparison with epoxy.[6][7]

Experimental Protocols
Synthesis of Diallyl Hexahydrophthalate Monomer
Diallyl hexahydrophthalate can be synthesized via the esterification of hexahydrophthalic

anhydride with allyl alcohol.

Materials:
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Hexahydrophthalic anhydride

Allyl alcohol (excess)

Esterification catalyst (e.g., p-toluenesulfonic acid)

Polymerization inhibitor (e.g., hydroquinone)

Sodium bicarbonate solution (5% w/v)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Toluene (for azeotropic removal of water)

Procedure:

To a round-bottom flask equipped with a Dean-Stark trap, condenser, and magnetic stirrer,

add hexahydrophthalic anhydride, a 3-5 molar excess of allyl alcohol, toluene (approximately

50% of the alcohol volume), a catalytic amount of p-toluenesulfonic acid (0.1-0.5 mol%), and

a small amount of hydroquinone.

Heat the mixture to reflux. Water produced during the esterification will be removed

azeotropically with toluene and collected in the Dean-Stark trap.

Monitor the reaction progress by measuring the amount of water collected. The reaction is

complete when the theoretical amount of water has been collected.

Cool the reaction mixture to room temperature.

Wash the organic phase with 5% sodium bicarbonate solution to neutralize the acid catalyst,

followed by washing with brine.

Dry the organic phase over anhydrous magnesium sulfate.

Filter the mixture and remove the toluene and excess allyl alcohol by rotary evaporation.
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The crude diallyl hexahydrophthalate can be purified by vacuum distillation.

Curing of Diallyl Hexahydrophthalate Resin
Diallyl hexahydrophthalate resins are typically cured via free-radical polymerization, initiated

by organic peroxides at elevated temperatures.

Materials:

Diallyl hexahydrophthalate prepolymer

Free-radical initiator (e.g., benzoyl peroxide, dicumyl peroxide)

Fillers (e.g., short glass fibers, mineral fillers) - optional

Mold release agent

Procedure:

In a high-shear mixer, thoroughly blend the diallyl hexahydrophthalate prepolymer with the

desired amount of initiator (typically 1-3% by weight) and any fillers until a homogeneous

mixture is obtained.

Apply a mold release agent to the desired mold.

Pour or transfer the resin mixture into the preheated mold.

Cure the resin in an oven or a press at a temperature appropriate for the chosen initiator

(e.g., 150-180°C for dicumyl peroxide). Curing times will vary depending on the part

thickness and initiator concentration but are typically in the range of 30-60 minutes.

After the initial cure, a post-curing step at a slightly higher temperature (e.g., 165°C) can be

performed to ensure complete crosslinking and optimize the material's properties.[8]

Allow the molded part to cool to room temperature before demolding.

Testing of Cured Diallyl Hexahydrophthalate
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The following ASTM standard test methods are recommended for characterizing the properties

of the cured resin.

Mechanical Testing:

Tensile Properties: ASTM D638 - Standard Test Method for Tensile Properties of Plastics.

Flexural Properties: ASTM D790 - Standard Test Methods for Flexural Properties of

Unreinforced and Reinforced Plastics and Electrical Insulating Materials.

Compressive Properties: ASTM D695 - Standard Test Method for Compressive Properties of

Rigid Plastics.

Impact Strength: ASTM D256 - Standard Test Methods for Determining the Izod Pendulum

Impact Resistance of Plastics.

Thermal Testing:

Deflection Temperature Under Load (HDT): ASTM D648 - Standard Test Method for

Deflection Temperature of Plastics Under Flexural Load in the Edgewise Position.

Coefficient of Linear Thermal Expansion: ASTM E831 - Standard Test Method for Linear

Thermal Expansion of Solid Materials by Thermomechanical Analysis.

Glass Transition Temperature (Tg): ASTM E1356 - Standard Test Method for Assignment of

the Glass Transition Temperatures by Differential Scanning Calorimetry.

Electrical Testing:

Dielectric Strength: ASTM D149 - Standard Test Method for Dielectric Breakdown Voltage

and Dielectric Strength of Solid Electrical Insulating Materials at Commercial Power

Frequencies.

Volume and Surface Resistivity: ASTM D257 - Standard Test Methods for DC Resistance or

Conductance of Insulating Materials.

Dielectric Constant and Dissipation Factor: ASTM D150 - Standard Test Methods for AC

Loss Characteristics and Permittivity (Dielectric Constant) of Solid Electrical Insulation.
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Arc Resistance: ASTM D495 - Standard Test Method for High-Voltage, Low-Current, Dry Arc

Resistance of Solid Electrical Insulation.

Mandatory Visualizations
Caption: Experimental workflow for the synthesis and curing of diallyl hexahydrophthalate.

Caption: Chemical structure of diallyl hexahydrophthalate.

Caption: Logical relationship of DAHHP properties to its application in high-reliability

electronics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075857?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075857?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

